N-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-3-isoxazolecarboxamide

• IUPAC Name: N-(1,5-dimethylpyrazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H14N4O2/c1-10-13(9-16-19(10)2)17-15(20)12-8-14(21-18-12)11-6-4-3-5-7-11/h3-9H,1-2H3,(H,17,20)
• InChI Key: XPIQMPYDPYWKJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)NC(=O)C2=NOC(=C2)C3=CC=CC=C3
• Molecular Formula: C15H14N4O2
• Molecular Weight: 282.30 g/mol

Description

N-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-3-isoxazolecarboxamide is a heterocyclic compound that features both pyrazole and isoxazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-3-isoxazolecarboxamide typically involves the formation of the pyrazole and isoxazole rings followed by their coupling. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the pyrazole ring can be synthesized via the reaction of hydrazine with a 1,3-diketone, while the isoxazole ring can be formed through the reaction of hydroxylamine with a β-keto ester .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that ensure high yield and purity. This often includes the use of catalysts and specific reaction conditions to facilitate the formation of the desired product. The process may also involve purification steps such as recrystallization or chromatography to isolate the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-3-isoxazolecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by others.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Reagents like halogens or nucleophiles can be used under appropriate conditions to achieve substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

N-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-3-isoxazolecarboxamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Medicine: It is investigated for its potential therapeutic properties, including antileishmanial and antimalarial activities.

Industry: The compound can be used in the production of advanced materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of N-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-3-isoxazolecarboxamide involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. This interaction can lead to the activation or inhibition of specific biochemical pathways, resulting in the desired therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

Tris(1,5-dimethyl-1H-pyrazol-4-yl)-4,4,4-trifluorobutane-1,3-dionato: This compound shares the pyrazole ring structure and is used in coordination chemistry.

N-[(1,5-dimethyl-1H-pyrazol-4-yl)methyl]-N-methyl-2-thiophenesulfonamide: Another compound with a similar pyrazole ring, used in medicinal chemistry.

Uniqueness

N-(1,5-dimethyl-1H-pyrazol-4-yl)-5-phenyl-3-isoxazolecarboxamide is unique due to the presence of both pyrazole and isoxazole rings, which confer distinct chemical and biological properties.